Cas no 53359-69-6 (3-Nitro-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 3-Nitro-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 53359-69-6
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• MDL: MFCD01571316
• CID: 366617
• PubChem ID: 10608391
• Update Time: 2025-06-07

3-Nitro-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethyl)pyridin-2-amine
• 5-(TRIFLUOROMETHYL)-3-NITROPYRIDIN-2-AMINE
• 2-Pyridinamine,3-nitro-5-(trifluoromethyl)-
• 2-Amino-3-nitro-5-trifluoromethylpyridine
• 5-(Trifluoromethyl)-3-nitro-2-aminopyridine
• AC-29082
• DTXSID10442417
• AM87043
• 2-PYRIDINAMINE, 3-NITRO-5-(TRIFLUOROMETHYL)-
• 3-Nitro-5-trifluoromethyl-pyridin-2-ylamine
• CS-16379
• nitro-5-(trifluoromethyl) pyridin-2-amine
• 2-Amino-3-nitro-5-(trifluoromethyl)pyridine
• D75738
• CS-0096420
• A829538
• 53359-69-6
• nitro-5-(trifluoromethyl)pyridin-2-amine
• 1-BOC-3-[2-(2-BROMO-PHENYL)-ETHYLAMINO]-PIPERIDINE
• AKOS015892032
• AB09274
• FT-0719562
• SCHEMBL116785
• DB-082255

• MDL： MFCD01571316
• Inchi： 1S/C6H4F3N3O2/c7-6(8,9)3-1-4(12(13)14)5(10)11-2-3/h1-2H,(H2,10,11)
• InChI Key： LHUVKANNSWTRJI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)[N+](=O)[O-])N)(F)F

Computed Properties

• Exact Mass: 207.02600
• Monoisotopic Mass: 207.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.589
• Melting Point: No data available
• Boiling Point: 274 ºC
• Flash Point: 119 ºC
• Refractive Index: 1.528
• PSA: 84.73000
• LogP: 2.69520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Nitro-5-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Nitro-5-(trifluoromethyl)pyridin-2-amine

Introduction to 3-Nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 53359-69-6)

3-Nitro-5-(trifluoromethyl)pyridin-2-amine, also known by its CAS number 53359-69-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nitro group, a trifluoromethyl group, and an amine functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Nitro-5-(trifluoromethyl)pyridin-2-amine is particularly noteworthy due to its potential for modulating biological activities. The presence of the nitro group and the trifluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. These properties make it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of 3-Nitro-5-(trifluoromethyl)pyridin-2-amine as a building block in the synthesis of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group, in particular, has been shown to enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design.

The synthesis of 3-Nitro-5-(trifluoromethyl)pyridin-2-amine typically involves several steps, including the formation of a pyridine ring, the introduction of the nitro group, and the addition of the trifluoromethyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-chloro-3-nitropyridine with trifluoromethanesulfonic acid to form the desired product. This method is known for its high yield and selectivity.

The biological activity of 3-Nitro-5-(trifluoromethyl)pyridin-2-amine has been extensively studied in both in vitro and in vivo models. Research has demonstrated that this compound can effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising results in preclinical studies as an anti-cancer agent, particularly against breast cancer and lung cancer cell lines.

The potential therapeutic applications of 3-Nitro-5-(trifluoromethyl)pyridin-2-amine are not limited to these areas alone. Recent studies have also explored its use in neurodegenerative diseases, where it has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that this compound may have broad-spectrum therapeutic potential.

In terms of safety and toxicity, extensive evaluations have been conducted to ensure that 3-Nitro-5-(trifluoromethyl)pyridin-2-amine can be safely used in pharmaceutical applications. Preclinical studies have indicated that it has a favorable safety profile, with minimal toxicity observed at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects.

The future prospects for 3-Nitro-5-(trifluoromethyl)pyridin-2-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including cancer and inflammatory conditions. Additionally, researchers are exploring novel derivatives of this compound to further enhance its therapeutic potential.

In conclusion, 3-Nitro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 53359-69-6) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.